Cas no 68957-38-0 (2-chloro-N-[3-(diethylamino)phenyl]propanamide)
68957-38-0 structure
Product Name:2-chloro-N-[3-(diethylamino)phenyl]propanamide
CAS No:68957-38-0
MF:C13H19ClN2O
MW:254.755762338638
CID:1731297
PubChem ID:111471
Update Time:2025-04-21
2-chloro-N-[3-(diethylamino)phenyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-[3-(diethylamino)phenyl]propanamide
- propanamide, 2-chloro-N-[3-(diethylamino)phenyl]-
- HHGPAQQRGYWABM-UHFFFAOYSA-N
- SCHEMBL11417469
- 3-(2'-Chloropropionylamino)-N,N-diethylaminobenzene
- 2-CHLORO-3'-(DIETHYLAMINO)PROPIONANILIDE
- Propanamide, 2-chloro-N-(3-(diethylamino)phenyl)-
- DTXSID30887604
- AKOS024335737
- 68957-38-0
-
- Inchi: 1S/C13H19ClN2O/c1-4-16(5-2)12-8-6-7-11(9-12)15-13(17)10(3)14/h6-10H,4-5H2,1-3H3,(H,15,17)
- InChI Key: HHGPAQQRGYWABM-UHFFFAOYSA-N
- SMILES: ClC(C)C(NC1=CC=CC(=C1)N(CC)CC)=O
Computed Properties
- Exact Mass: 254.11877
- Monoisotopic Mass: 254.118591
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3
- XLogP3: 3
Experimental Properties
- Density: 1.148
- Boiling Point: 419.7°C at 760 mmHg
- Flash Point: 207.6°C
- Refractive Index: 1.577
- PSA: 32.34
2-chloro-N-[3-(diethylamino)phenyl]propanamide Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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